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Compound of Interest

Compound Name: RWJ-445167

Cat. No.: B1252543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RWJ-445167 is a potent, dual inhibitor of thrombin (Factor IIa) and Factor Xa, key serine

proteases in the coagulation cascade. Its ability to target both enzymes makes it a subject of

interest in the research and development of antithrombotic agents. These application notes

provide detailed protocols for the preparation of RWJ-445167 solutions and an overview of its

stability, along with methodologies for its use in relevant in vitro assays.

Chemical Properties
A summary of the key chemical properties of RWJ-445167 is provided in the table below.

Property Value

Molecular Formula C₁₈H₂₄N₆O₅S

Molecular Weight 436.49 g/mol

CAS Number 226566-43-4

Mechanism of Action
Dual inhibitor of Thrombin (Factor IIa) and

Factor Xa
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Solubility
RWJ-445167 is known to be soluble in dimethyl sulfoxide (DMSO).[1] While specific

quantitative solubility data is not readily available in public literature, a stock solution can be

prepared in DMSO. For enhanced solubility, it is recommended to gently warm the solution at

37°C and use sonication in an ultrasonic bath.[1]

Table 1: Solubility and Storage Recommendations

Solvent Concentration
Storage of Stock
Solution

Stability Notes

DMSO

Prepare stock

solutions of 10-20

mM.

Store aliquots at

-20°C or -80°C.

Stock solutions in

DMSO are reported to

be stable for several

months when stored

at -20°C.[1] Avoid

repeated freeze-thaw

cycles.

Aqueous Buffers

Prepare working

dilutions from DMSO

stock immediately

before use.

Aqueous solutions are

not recommended for

long-term storage.

The stability of RWJ-

445167 in aqueous

buffers has not been

extensively reported.

It is best practice to

prepare fresh dilutions

for each experiment.

Experimental Protocol: Preparation of a 10 mM RWJ-
445167 Stock Solution in DMSO

Weighing the Compound: Accurately weigh a precise amount of RWJ-445167 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.36 mg of RWJ-445167 (Molecular Weight = 436.49 g/mol ).

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the

weighed compound. For 4.36 mg, add 1 mL of DMSO.
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Dissolution: Vortex the solution thoroughly to dissolve the compound. If necessary, gently

warm the tube to 37°C in a water bath and sonicate for 5-10 minutes to ensure complete

dissolution.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed, light-protected tubes. Store the aliquots at -20°C or -80°C.
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Caption: Workflow for the preparation and storage of RWJ-445167 stock solutions.

In Vitro Assay Protocols
RWJ-445167 can be evaluated in vitro for its inhibitory activity against thrombin and Factor Xa

using chromogenic substrate assays. The following are generalized protocols that can be

adapted for use with RWJ-445167.

Experimental Protocol: Thrombin Inhibition Assay
(Chromogenic)

Reagent Preparation:

Assay Buffer: Prepare a suitable buffer, typically Tris-HCl or HEPES, at a physiological pH

(e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4).

Thrombin Solution: Reconstitute purified human α-thrombin in the assay buffer to a

working concentration (e.g., 1-5 nM).

Chromogenic Substrate: Prepare a solution of a thrombin-specific chromogenic substrate

(e.g., S-2238) in the assay buffer according to the manufacturer's instructions.

RWJ-445167 Dilutions: Prepare a serial dilution of RWJ-445167 from the DMSO stock

solution into the assay buffer to achieve a range of desired final concentrations. Ensure

the final DMSO concentration in the assay is low (typically ≤1%) to avoid solvent effects.

Assay Procedure (96-well plate format):

Add 20 µL of the RWJ-445167 dilutions (or vehicle control) to the wells.

Add 60 µL of the thrombin solution to each well and incubate for 10-15 minutes at 37°C to

allow for inhibitor binding.

Initiate the reaction by adding 20 µL of the chromogenic substrate solution to each well.

Immediately measure the absorbance at the appropriate wavelength (e.g., 405 nm) in

kinetic mode using a microplate reader at 37°C for 5-10 minutes.
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Data Analysis:

Determine the rate of substrate cleavage (V) from the linear portion of the kinetic curve

(ΔAbs/min).

Calculate the percentage of inhibition for each concentration of RWJ-445167 relative to

the vehicle control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit

the data to a suitable dose-response model to determine the IC₅₀ value.

Experimental Protocol: Factor Xa Inhibition Assay
(Chromogenic)
This protocol is similar to the thrombin inhibition assay, with the substitution of Factor Xa and its

specific substrate.

Reagent Preparation:

Assay Buffer: Use a similar buffer as for the thrombin assay.

Factor Xa Solution: Reconstitute purified human Factor Xa in the assay buffer to a working

concentration (e.g., 2-10 nM).

Chromogenic Substrate: Prepare a solution of a Factor Xa-specific chromogenic substrate

(e.g., S-2765) in the assay buffer.

RWJ-445167 Dilutions: Prepare serial dilutions as described for the thrombin assay.

Assay Procedure (96-well plate format):

Follow the same steps as the thrombin inhibition assay, substituting Factor Xa for thrombin

and the Factor Xa-specific substrate.

Data Analysis:

Analyze the data as described for the thrombin inhibition assay to determine the IC₅₀ value

for Factor Xa inhibition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1252543?utm_src=pdf-body
https://www.benchchem.com/product/b1252543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway
RWJ-445167 exerts its anticoagulant effect by inhibiting Factor Xa and thrombin, which are

central components of the common pathway of the coagulation cascade.
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Caption: The coagulation cascade and the inhibitory action of RWJ-445167.
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Disclaimer
This document is intended for research use only. The information provided is based on publicly

available data and general laboratory practices. Researchers should always consult primary

literature and perform their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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